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Compound of Interest

Compound Name: Disperse yellow 9
CAS No.: 6373-73-5
Cat. No.: B1364994
Get Quote
. J

This guide provides essential safety and logistical information for the proper disposal of
Disperse Yellow 9, a synthetic azo dye. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. The primary and recommended method for the
disposal of Disperse Yellow 9 is through an appropriate and licensed waste treatment and
disposal facility.[1]

Immediate Safety and Handling Precautions

Disperse Yellow 9 is classified as a skin sensitizer and may cause an allergic skin reaction.[1]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this chemical.

Personal Protective Equipment (PPE):
¢ Gloves: Chemical-resistant gloves are mandatory.[1]

o Eye Protection: Safety glasses or goggles are required to prevent eye contact.
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or
higher-rated particulate respirator should be used.

o Lab Coat: Alab coat or other protective clothing should be worn to prevent skin contact.[1]

Handling Procedures:

Avoid breathing dust, fumes, gas, mists, vapors, or spray.[1]

Handle the substance in a well-ventilated area.[1]

Prevent contact with skin and eyes.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

Take off contaminated clothing and wash it before reuse.[1]
Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

o Evacuate: Evacuate personnel from the immediate spill area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so.[1]
e Clean-up:

o For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place
it into a designated, labeled hazardous waste container.[2]

o For wet spills, absorb the material with an inert substance (e.g., sand, earth) and place it
in a sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Dispose: Dispose of all contaminated materials, including cleaning supplies, as hazardous
waste.
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First Aid Measures:

If Inhaled: Move the person to fresh air.[1]

» In Case of Skin Contact: Immediately wash the affected area with plenty of water. If skin
irritation or a rash occurs, seek medical attention.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting.[1]

Disposal Protocol

The disposal of Disperse Yellow 9 and any materials contaminated with it must be handled as
hazardous waste.

Step 1: Waste Segregation and Collection

o Collect all waste containing Disperse Yellow 9, including unused product, contaminated
PPE, and spill cleanup materials, in a designated and clearly labeled hazardous waste
container.

e The container must be compatible with the chemical and securely sealed.
Step 2: Waste Storage

» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.[1]

e The storage area should be clearly marked as a hazardous waste accumulation point.
Step 3: Professional Disposal

» Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.
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» Do not dispose of Disperse Yellow 9 down the drain or in regular trash. Azo dyes are
generally resistant to conventional wastewater treatment methods.[3]

Quantitative Data Summary

Property Value

CAS Number 6373-73-5

Molecular Formula (O2N)2CeH3sNHCsHaNH:2

Molecular Weight 274.23 g/mol

Appearance Solid

Melting Point 187-190 °C

GHS Hazard Statements H317: May cause an allergic skin reaction
Storage Class 11 - Combustible Solids

Experimental Protocols

As direct chemical degradation or treatment of Disperse Yellow 9 in a standard laboratory
setting is not recommended due to the potential for hazardous byproducts and the complexity
of the required processes, no experimental disposal protocols are provided. The established
and regulated protocol is collection and transfer to a certified hazardous waste disposal facility.

Various advanced methods for the degradation of azo dyes exist, such as adsorption,
coagulation/flocculation, and advanced oxidation processes, but these require specialized
equipment and expertise and are typically performed at industrial or waste treatment facilities.

[31141(5]

Logical Workflow for Safe Disposal
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Caption: Workflow for the safe handling and disposal of Disperse Yellow 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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